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Compound of Interest

Compound Name: DPM-1001 trihydrochloride

Cat. No.: B11934143

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides a detailed, step-by-step procedure for the safe
disposal of DPM-1001 trihydrochloride, a potent and selective inhibitor of protein-tyrosine
phosphatase 1B (PTP1B). While the Safety Data Sheet (SDS) for DPM-1001 trihydrochloride
classifies it as not a hazardous substance or mixture, adherence to rigorous disposal protocols
is essential due to its biological activity and the general principles of laboratory safety.[1]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be equipped with the appropriate
personal protective equipment (PPE) and to be aware of the necessary first aid measures.

Personal Protective Equipment (PPE):

Equipment Specification Rationale

] Safety glasses with side- Prevents accidental splashes
Eye Protection _
shields or goggles to the eyes.

) Compatible chemical-resistant ) ) )
Hand Protection o Avoids direct skin contact.
gloves (e.g., nitrile rubber)

. Protects skin and personal
Body Protection Laboratory coat _ o
clothing from contamination.
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First Aid Measures:

Exposure Route

Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Wash off with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if

irritation develops.[1]

Move the person to fresh air. If not breathing,

Inhalation _ o o o
give artificial respiration. Consult a physician.[1]
Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[1]

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of DPM-1001

trihydrochloride in a laboratory setting. This process is designed to be straightforward and to

minimize any potential risks.

Workflow for DPM-1001 Trihydrochloride Disposal:
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A step-by-step workflow for the proper disposal of DPM-1001 trihydrochloride.
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Detailed Experimental Protocols

Accidental Release Measures:

In the event of a spill, the following steps should be taken to contain and clean up the material
safely.

Evacuate and Ventilate: Ensure the area is well-ventilated. Evacuate non-essential
personnel from the immediate vicinity of the spill.[1]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains or watercourses.[1]

Absorption: For liquid spills, absorb the solution with an inert, non-combustible material such
as vermiculite, sand, or earth. For solid spills, carefully sweep or scoop up the material,
avoiding dust formation.

Decontamination: Decontaminate the spill area and any affected equipment by scrubbing
with a suitable solvent like alcohol.[1]

Collection and Disposal: Collect the absorbed material and contaminated cleaning supplies
into a designated, labeled waste container for disposal according to the institutional
guidelines.[1]

Waste Treatment and Disposal:

The primary method for the disposal of DPM-1001 trihydrochloride is through your
institution's chemical waste program.

e Segregation: Collect waste DPM-1001 trihydrochloride, including any contaminated
materials, in a dedicated and clearly labeled waste container.

o Labeling: The container must be labeled with the full chemical name: "DPM-1001
trihydrochloride"”. While not classified as hazardous, it is good practice to note that it is a
biologically active compound.

o Storage: Store the sealed waste container in a designated, secure area, away from
incompatible materials, until it is collected by the environmental health and safety (EHS)
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department or a licensed waste disposal contractor.

o Regulatory Compliance: Disposal must be conducted in accordance with all applicable
federal, state, and local regulations.[1] Always consult your institution's EHS department for
specific guidance.

Quantitative Data Summary

The following table summarizes the key quantitative information available for DPM-1001

trihydrochloride.
Property Value
Molecular Formula Css5He0ClI3N3Os3
Molecular Weight 677.23 g/mol [1]
Storage Temperature (Solid) -20°C (for up to 2 years)
Storage Temperature (in DMSO) -80°C (for up to 6 months)

By adhering to these procedures, laboratory professionals can ensure the safe handling and
disposal of DPM-1001 trihydrochloride, fostering a secure research environment and
maintaining regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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